Cas no 95104-52-2 (3,3'-(1,3-Phenylene)dipropanenitrile)

• Product Name: 3,3'-(1,3-Phenylene)dipropanenitrile
• CAS No: 95104-52-2
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 2818649
• PubChem ID: 13308302
• Update Time: 2025-04-21

3,3'-(1,3-Phenylene)dipropanenitrile Chemical and Physical Properties

Names and Identifiers

• MLS001075814
• SMR000639294
• DTXSID00536157
• HMS2194C18
• CHEMBL1475935
• HMS3337I16
• 3,3'-(1,3-Phenylene)dipropanenitrile
• 95104-52-2

• Inchi： 1S/C12H12N2/c13-8-2-6-11-4-1-5-12(10-11)7-3-9-14/h1,4-5,10H,2-3,6-7H2
• InChI Key： PRNKOJAULIDNLU-UHFFFAOYSA-N
• SMILES： N#CCCC1C=CC=C(C=1)CCC#N

Computed Properties

• Exact Mass: 184.100048391Da
• Monoisotopic Mass: 184.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų